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Compound of Interest

Compound Name: Villosin C

Cat. No.: B600013

A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

Our comprehensive investigation into the antitumor activities of a compound specifically named
"Villosin C" has revealed a significant scarcity of available scientific literature. While a
compound designated as "Villosin C" (C20H2406) is listed in chemical databases like
PubChem as being found in Teucrium divaricatum and Teucrium polium, there is a lack of
published studies detailing its bioactivity, particularly concerning its effects on cancer cells.

However, our research did identify a closely named compound, Villosin (C20H2802), isolated
from Hedychium villosum. Limited but promising data on its cytotoxic effects against cancer cell
lines are available. A recent review highlighted that Villosin demonstrated cytotoxicity against
human gastric cancer (SGC-7901) and human cervical carcinoma (HELA) cells.[1]

Due to the current lack of in-depth data required to construct a comprehensive technical guide
on "Villosin C" that meets the rigorous standards of the scientific community, we are unable to
provide detailed experimental protocols, signaling pathway diagrams, and extensive
quantitative data tables as per the original request.

As an alternative, we have identified a well-researched natural compound, Formosanin C,
which has a substantial body of literature detailing its potent antitumor activities, making it an
excellent subject for the requested in-depth analysis. We propose to develop the
comprehensive technical guide on Formosanin C, which will include all the core requirements
of data presentation, experimental protocols, and mandatory visualizations.
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Should you wish to proceed with a detailed guide on Formosanin C, we are prepared to deliver
a thorough and technically rich resource. We appreciate your understanding and look forward
to providing valuable scientific information to support your research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b600013?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/28/7/3278
https://www.benchchem.com/product/b600013#antitumor-activities-of-villosin-c
https://www.benchchem.com/product/b600013#antitumor-activities-of-villosin-c
https://www.benchchem.com/product/b600013#antitumor-activities-of-villosin-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b600013?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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